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Compound of Interest

Compound Name: 5-Bromo-2-ethylpyrimidine

Cat. No.: B1292857

Technical Guide: 5-Bromo-2-ethylpyrimidine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the core physicochemical properties of 5-
Bromo-2-ethylpyrimidine, a heterocyclic compound relevant in synthetic chemistry.

Core Physicochemical Data

The fundamental molecular and physical properties of 5-Bromo-2-ethylpyrimidine are
summarized below. This data is essential for its application in experimental design, reaction
stoichiometry, and analytical characterization.

Property Value Citations
Molecular Formula C6H7BrN2 [1112][3]
Molecular Weight 187.04 g/mol [1112][3]
CAS Number 873331-73-8 [1][2]13]
Boiling Point 211.8 £ 13.0 °C at 760 mmHg [3]
» Store at -20°C or room
Storage Conditions [1112][3]
temperature.
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Molecular Structure and Synthetic Role

5-Bromo-2-ethylpyrimidine is a substituted pyrimidine ring. The structure consists of a central
pyrimidine core, which is a diazine, with a bromine atom at the 5-position and an ethyl group at
the 2-position. This arrangement of functional groups makes it a versatile intermediate in
organic synthesis.

The diagram below illustrates the logical position of 5-Bromo-2-ethylpyrimidine as a building
block in synthetic pathways, leading to the development of more complex molecules for various
research applications.
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Caption: Synthetic utility of 5-Bromo-2-ethylpyrimidine.

Experimental Considerations

While specific experimental protocols are highly dependent on the target reaction, general
handling and storage are critical for maintaining the integrity of the compound.

o Storage: Conflicting storage temperatures of -20°C and room temperature have been
reported.[1][2][3] It is recommended to consult the supplier's specific guidelines. For
maximum product recovery, it is advised to centrifuge the vial before opening.[1][2]
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o Application: This compound is intended for research and development purposes only.[1][3] It
serves as an intermediate in the synthesis of other molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://english.chemenu.com/products/873331-73-8.html
https://www.benchchem.com/product/b1292857?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://www.usbio.net/biochemicals/435378/5-bromo-2-ethylpyrimidine
https://english.chemenu.com/products/873331-73-8.html
https://www.benchchem.com/product/b1292857#5-bromo-2-ethylpyrimidine-molecular-weight-and-formula
https://www.benchchem.com/product/b1292857#5-bromo-2-ethylpyrimidine-molecular-weight-and-formula
https://www.benchchem.com/product/b1292857#5-bromo-2-ethylpyrimidine-molecular-weight-and-formula
https://www.benchchem.com/product/b1292857#5-bromo-2-ethylpyrimidine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1292857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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